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Compound of Interest

Compound Name: Cinnamyl isovalerate

Cat. No.: B1232534

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamyl isovalerate is an ester known for its characteristic fruity and balsamic aroma, finding
applications in the fragrance, flavor, and cosmetic industries.[1] As a derivative of cinnamyl
alcohol, its core structure is of interest in medicinal chemistry due to the prevalence of the
cinnamate moiety in various biologically active natural products. The enzymatic synthesis of
such esters using lipases presents a green and highly selective alternative to traditional
chemical methods. Lipases operate under mild conditions, minimizing degradation of
thermolabile compounds and offering high purity of the final product.[2]

This document provides detailed protocols for the synthesis of cinnamyl isovalerate via
lipase-catalyzed esterification and transesterification, primarily utilizing the robust and widely-
used immobilized lipase, Novozym 435. While specific literature on cinnamyl isovalerate
synthesis is limited, the provided protocols are adapted from established methods for
structurally similar cinnamyl esters, such as cinnamyl acetate and cinnamyl butyrate.
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Chemical Name

3-phenyl-2-propenyl 3-

methylbutanoate

[3]

Cinnamyl 3-methylbutanoate,

Synonyms Isovaleric acid, cinnamyl ester ]
CAS Number 140-27-2 [4]

Molecular Formula C14H1802 [1114]
Molecular Weight 218.29 g/mol [1]14]
Appearance Colorless to pale yellow liquid [1][6]
Odor Fruity, balsamic, spicy, floral [51[6]
Boiling Point 313-315°C [6]

Specific Gravity 0.991-0.996 @ 25 °C [31[6]

Refractive Index

1518-1.524 @ 20 °C

[31[6]

Reaction Schematics

The enzymatic synthesis of cinnamyl isovalerate can be achieved through two primary routes:

direct esterification of cinnamyl alcohol with isovaleric acid or transesterification of cinnamyl

alcohol with an isovalerate ester.

Esterification Reaction

@ hEn PN Lipase (e.g., Novozym 435)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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